Cas no 2680598-98-3 (prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2680598-98-3
• MF: C₁₆H₂₈N₂O₅
• MW: 328.403924942017
• CID: 5621411
• PubChem ID: 165930762
• Update Time: 2025-10-30

prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 3-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate
• EN300-28308926
• 2680598-98-3
• prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C16H28N2O5/c1-6-10-22-14(20)18-9-7-8-16(21,12-18)11-17(5)13(19)23-15(2,3)4/h6,21H,1,7-12H2,2-5H3
• InChI Key： IYCXIIRVPUHMCO-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C)CN(C(=O)OCC=C)CCC1

Computed Properties

• Exact Mass: 328.19982200g/mol
• Monoisotopic Mass: 328.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.3Ų

Additional information on prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2680598-98-3)

In the realm of organic chemistry and pharmaceutical research, prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2680598-98-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a piperidine core, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protecting group, is widely utilized in drug discovery and medicinal chemistry. Its unique properties make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS No. 2680598-98-3 is often searched in academic and industrial databases, reflecting its relevance in modern research. Recent trends indicate growing interest in Boc-protected amines and hydroxypiperidine derivatives, driven by their applications in peptide synthesis and small-molecule drug design. Researchers frequently inquire about its solubility, stability, and reactivity under various conditions, highlighting its versatility in synthetic workflows. Additionally, the allyl (prop-2-en-1-yl) group in its structure offers opportunities for further functionalization via click chemistry or palladium-catalyzed coupling reactions, aligning with the demand for modular synthetic approaches.

From an SEO perspective, keywords such as "Boc-protected hydroxypiperidine," "allyl carboxylate derivatives," and "CAS 2680598-98-3 supplier" are frequently queried, underscoring the need for detailed technical data. The compound's role in neuropharmacology is another hot topic, as it serves as a precursor for ligands targeting G-protein-coupled receptors (GPCRs) and ion channels. Its 3-hydroxypiperidine motif is particularly noteworthy, as this scaffold is prevalent in FDA-approved drugs for conditions like Parkinson's disease and chronic pain.

In summary, prop-2-en-1-yl 3-({(tert-butoxy)carbonyl(methyl)amino}methyl)-3-hydroxypiperidine-1-carboxylate represents a critical building block in contemporary chemistry. Its multifaceted applications, combined with the surge in demand for high-purity intermediates, position it as a compound of enduring relevance. Future studies may explore its potential in bioconjugation and prodrug development, further expanding its utility in life sciences.